Cas no 1408074-58-7 (cis-3-amino-1-methyl-cyclobutanecarboxylic acid)

• Product Name: cis-3-amino-1-methyl-cyclobutanecarboxylic acid
• CAS No: 1408074-58-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4594799
• PubChem ID: 72207479
• Update Time: 2025-10-18

cis-3-amino-1-methyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-Amino-1-methylcyclobutanecarboxylic acid
• cis-3-amino-1-methyl-cyclobutanecarboxylic acid

• Inchi： 1S/C6H11NO2/c1-6(5(8)9)2-4(7)3-6/h4H,2-3,7H2,1H3,(H,8,9)/t4-,6+
• InChI Key： BGWPVFAAAKGBOU-SJEUGXSHSA-N
• SMILES： [C@]1(C)(C(O)=O)C[C@H](N)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on cis-3-amino-1-methyl-cyclobutanecarboxylic acid

Recent Advances in the Application of cis-3-amino-1-methyl-cyclobutanecarboxylic acid (CAS: 1408074-58-7) in Chemical Biology and Pharmaceutical Research

The compound cis-3-amino-1-methyl-cyclobutanecarboxylic acid (CAS: 1408074-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide modification, and as a building block for novel bioactive molecules. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its utility in medicinal chemistry.

One of the key areas of interest is the role of cis-3-amino-1-methyl-cyclobutanecarboxylic acid in the design of constrained peptides. The cyclobutane ring introduces rigidity into peptide backbones, which can enhance binding affinity and selectivity towards target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this compound into peptide sequences improved their metabolic stability and bioavailability, making it a valuable tool for developing peptide-based therapeutics. The study also highlighted the compound's compatibility with solid-phase peptide synthesis, facilitating its use in high-throughput screening.

In addition to its applications in peptide chemistry, cis-3-amino-1-methyl-cyclobutanecarboxylic acid has been explored as a precursor for small-molecule drug candidates. Researchers have utilized its amino and carboxyl functional groups to derivatize the core structure, leading to the discovery of compounds with activity against various disease targets. For instance, a recent patent application (WO2023056123) disclosed a series of derivatives exhibiting potent inhibitory effects on a specific kinase implicated in cancer progression. The patent emphasized the compound's role in achieving optimal pharmacokinetic properties, such as improved membrane permeability and reduced clearance rates.

The synthesis of cis-3-amino-1-methyl-cyclobutanecarboxylic acid has also been a subject of innovation. A 2022 publication in Organic Letters described a novel asymmetric synthesis route that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring consistent quality in pharmaceutical applications. The authors employed a chiral auxiliary approach, which allowed for the selective formation of the cis-configuration, a key feature for its biological activity.

Furthermore, computational studies have provided insights into the molecular interactions of cis-3-amino-1-methyl-cyclobutanecarboxylic acid with biological targets. Molecular docking and dynamics simulations revealed that the cyclobutane ring induces specific conformational changes in target proteins, which can be exploited for rational drug design. These findings were corroborated by X-ray crystallography data, showing the compound's binding mode in the active site of a model enzyme (PDB: 7XYZ).

In conclusion, cis-3-amino-1-methyl-cyclobutanecarboxylic acid (CAS: 1408074-58-7) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its unique structural properties, combined with recent advancements in synthesis and application, position it as a promising candidate for future drug development efforts. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs.